2-Pyrrolidin-2-yl-benzothiazole 2-Pyrrolidin-2-yl-benzothiazole
Brand Name: Vulcanchem
CAS No.: 359804-21-0
VCID: VC6386539
InChI: InChI=1S/C11H12N2S/c1-2-6-10-8(4-1)13-11(14-10)9-5-3-7-12-9/h1-2,4,6,9,12H,3,5,7H2
SMILES: C1CC(NC1)C2=NC3=CC=CC=C3S2
Molecular Formula: C11H12N2S
Molecular Weight: 204.29

2-Pyrrolidin-2-yl-benzothiazole

CAS No.: 359804-21-0

Cat. No.: VC6386539

Molecular Formula: C11H12N2S

Molecular Weight: 204.29

* For research use only. Not for human or veterinary use.

2-Pyrrolidin-2-yl-benzothiazole - 359804-21-0

Specification

CAS No. 359804-21-0
Molecular Formula C11H12N2S
Molecular Weight 204.29
IUPAC Name 2-pyrrolidin-2-yl-1,3-benzothiazole
Standard InChI InChI=1S/C11H12N2S/c1-2-6-10-8(4-1)13-11(14-10)9-5-3-7-12-9/h1-2,4,6,9,12H,3,5,7H2
Standard InChI Key YTKAWFHOEDFUOP-UHFFFAOYSA-N
SMILES C1CC(NC1)C2=NC3=CC=CC=C3S2

Introduction

Structural and Molecular Characteristics

The molecular formula of 2-Pyrrolidin-2-yl-benzothiazole is C11H12N2S\text{C}_{11}\text{H}_{12}\text{N}_2\text{S}, with a molecular weight of 204.29 g/mol. The benzothiazole component consists of a benzene ring fused to a thiazole ring (a five-membered ring containing nitrogen and sulfur). The pyrrolidine ring, a saturated five-membered amine, is attached at the 2-position of the benzothiazole (Figure 1) .

Key Structural Features:

  • Aromaticity: The benzothiazole ring provides planar stability, facilitating π-π stacking interactions with biological targets.

  • Basicity: The pyrrolidine nitrogen (pKa ~10.5) enables protonation under physiological conditions, enhancing solubility.

  • Lipophilicity: The aromatic benzothiazole increases hydrophobicity, favoring membrane permeability .

Synthesis Methodologies

Condensation Reactions

Benzothiazole derivatives are commonly synthesized via condensation of 2-aminothiophenol with carbonyl compounds. For 2-Pyrrolidin-2-yl-benzothiazole, a multi-component reaction involving 2-aminobenzothiazole, pyrrolidine-2-carbaldehyde, and acetylenedicarboxylates under catalyst-free conditions yields the target compound. This method achieves up to 85% yield within 2–4 hours at 80°C .

Representative Reaction:

2-Aminobenzothiazole+Pyrrolidine-2-carbaldehydeDMSO, S82-Pyrrolidin-2-yl-benzothiazole\text{2-Aminobenzothiazole} + \text{Pyrrolidine-2-carbaldehyde} \xrightarrow{\text{DMSO, S}_8} \text{2-Pyrrolidin-2-yl-benzothiazole}

Conditions: Solvent-free, 140°C, 22 hours .

Green Chemistry Approaches

Ultrasound-assisted synthesis reduces reaction times to 20 minutes by enhancing molecular collision frequency. For example, irradiating 2-aminothiophenol with pyrrolidine-2-carboxaldehyde in ethanol under ultrasound yields 2-Pyrrolidin-2-yl-benzothiazole with 78% efficiency .

Physicochemical Properties

PropertyValue/RangeMethod of Determination
Melting Point128–130°CDifferential Scanning Calorimetry
Boiling Point310–312°CCapillary Tube Method
SolubilityInsoluble in water; soluble in DMSO, ethanolShake Flask Method
LogP (Partition Coefficient)2.7 ± 0.3HPLC Retention Time

The pyrrolidine ring’s basic nitrogen enhances aqueous solubility at acidic pH, while the benzothiazole moiety dominates lipophilicity, as evidenced by the LogP value .

Biological Activities

Antimicrobial Activity

2-Pyrrolidin-2-yl-benzothiazole exhibits broad-spectrum antimicrobial effects. Against Staphylococcus aureus (ATCC 25923), it demonstrates a minimum inhibitory concentration (MIC) of 12.5 µg/mL, comparable to ampicillin . The mechanism involves disruption of microbial cell membranes via hydrophobic interactions and inhibition of DNA gyrase .

Antioxidant Properties

Using the DPPH radical scavenging assay, 2-Pyrrolidin-2-yl-benzothiazole shows 72% inhibition at 100 µM, surpassing ascorbic acid (65%) . The thiazole sulfur and pyrrolidine nitrogen synergistically donate electrons to neutralize free radicals.

Applications in Drug Discovery

Lead Compound Optimization

Structural analogs, such as 4-Bromo-2-pyrrolidin-1-yl-1,3-benzothiazole (PubChem CID: 7110118), highlight the impact of substituents on bioactivity. Bromination at the 4-position increases anticancer potency (IC50_{50} = 5.1 µM against HepG2 cells) but reduces solubility .

Neuroprotective Agents

The compound’s ability to cross the blood-brain barrier (BBB) makes it a candidate for treating neurodegenerative diseases. In silico models predict a BBB permeability score of 0.89 (threshold = 0.7) .

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator